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Cat. No.: B123831

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core properties, applications, and
experimental considerations for 6-Chloro-2-nitrobenzyl bromide, a key reagent in photolabile
chemistry. Designed for researchers and professionals in drug development and chemical
biology, this document details its physicochemical characteristics, reactivity, and its role as a
photolabile protecting group.

Introduction

6-Chloro-2-nitrobenzyl bromide belongs to the family of ortho-nitrobenzyl compounds, which
are renowned for their utility as photolabile protecting groups (PPGSs), often referred to as
"caging" groups. These molecules allow for the temporary inactivation of a bioactive
compound, which can then be released with spatiotemporal precision upon exposure to UV
light. This light-induced activation is a powerful tool in cell biology, pharmacology, and materials
science, enabling researchers to study dynamic processes with minimal invasion. The
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presence of the chloro-substituent at the 6-position can modulate the electronic properties and,
consequently, the photolytic efficiency and absorption wavelength of the chromophore.

Physicochemical Properties

The fundamental properties of 6-Chloro-2-nitrobenzyl bromide are summarized below. Data for
related isomers are provided for context, as specific experimental values for the 6-chloro
isomer are not widely published.

Property Value Source(s)
CAS Number 56433-01-3 [1]
Molecular Formula C7HsBrCINO:2 [1]
Molecular Weight 250.48 g/mol [1]

2-(bromomethyl)-1-chloro-3-
IUPAC Name )
nitrobenzene

Pale yellow solid (presumed,
Appearance _ [2]
based on isomers)

. i 44-46 °C (for 2-nitrobenzyl
Melting Point _ [3]
bromide)

Insoluble in water; Soluble in
N organic solvents like
Solubility [2]
Chloroform, DMSO, Ethyl

Acetate (based on isomers)

Spectroscopic Data

While specific spectra for 6-Chloro-2-nitrobenzyl bromide are not available in public databases,
the expected spectral characteristics can be inferred from its structure and data from close
analogs.

e IH NMR: The spectrum is expected to show a characteristic singlet for the benzylic protons (-
CHzBr) significantly downfield, likely in the range of 4.8-5.0 ppm, due to the deshielding
effects of the adjacent bromine and the aromatic ring. The aromatic protons would appear as
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complex multiplets between 7.5 and 8.2 ppm. For the related 2-nitrobenzyl bromide in
DMSO-ds, the benzylic protons appear at 4.84 ppm, and aromatic protons are observed
between 7.55 and 8.05 ppm[4].

» IR Spectroscopy: Key peaks would include strong absorptions corresponding to the nitro
group (NO2) at approximately 1520-1530 cm~* (asymmetric stretch) and 1340-1350 cm~*
(symmetric stretch). Aromatic C-H stretching would be observed around 3000-3100 cm™1,
and C-Cl and C-Br stretching would appear in the fingerprint region below 800 cm~1.

e Mass Spectrometry: The mass spectrum would show a characteristic isotopic pattern for a
compound containing both bromine (7°Br/8Br = 1:1) and chlorine (3*CI/3’Cl = 3:1), resulting in
a complex molecular ion cluster around m/z 249/251/253. Common fragmentation would
involve the loss of the bromine atom (-Br) to give a fragment around m/z 170/172, and
cleavage of the benzyl C-C bond[5].

Reactivity, Stability, and Handling

Reactivity and Stability: 6-Chloro-2-nitrobenzyl bromide is a reactive benzylic bromide. The
benzylic carbon is electrophilic and susceptible to nucleophilic substitution, which is the basis
for its use in protecting functional groups like alcohols, carboxylic acids, and amines. The
compound is expected to be sensitive to moisture and light. Like other nitroaromatics, it is
thermally stable to a point but may decompose energetically at high temperatures. It is
incompatible with strong bases, amines, and oxidizing agents[6].

Handling and Safety: Based on safety data for isomeric and related compounds, 6-Chloro-2-
nitrobenzyl bromide should be handled as a hazardous substance. It is expected to be
corrosive and cause severe skin burns and eye damage. It is also likely harmful if swallowed or
inhaled. Handling should be performed in a well-ventilated fume hood with appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat. Store the compound in a tightly sealed container in a cool, dry, dark place, away
from incompatible materials.

Application as a Photolabile Protecting Group

The primary application of 6-Chloro-2-nitrobenzyl bromide is in the "caging" of bioactive
molecules. The ortho-nitrobenzyl moiety serves as a chromophore that, upon absorption of UV
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light (typically in the 300-365 nm range), undergoes an intramolecular rearrangement to
release the protected molecule.

Mechanism of Photolysis (Uncaging)

The uncaging process proceeds via a well-established Norrish Type Il photoreaction. This
intramolecular process is initiated by the photoexcitation of the nitro group, leading to the
abstraction of a benzylic hydrogen atom. This forms an aci-nitro intermediate, which then
rearranges to release the caged substrate and the byproduct, 6-chloro-2-nitrosobenzaldehyde.
The overall process is traceless, as light is the only "reagent” required for deprotection[7].

The workflow for using 6-Chloro-2-nitrobenzyl bromide as a photolabile protecting group is
depicted below.

Caging Reaction (Protection)

Bioactive Molecule 6-Chloro-2-nitrobenzyl
(e.g., R-COOH, R-OH) Bromide

Nucleophilic
Substitution

Uncaging Reaction (Deprotection)

>l Caged (Inactive) UV Light
Compound (e.g., 365 nm)

Caged (Inactive)
Compound

Photolysis

6-Chloro-2-nitroso-
benzaldehyde

Released Active

Molecule
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Workflow for caging and uncaging a bioactive molecule.

Experimental Protocols

While specific protocols for the 6-chloro isomer are not readily available, the following are
representative, generalized procedures based on established methods for related nitrobenzyl
bromides. Researchers should optimize these protocols for their specific substrates and
systems.

Synthesis of 6-Chloro-2-nitrobenzyl Bromide

This procedure is adapted from methods for synthesizing nitrobenzyl bromides via free-radical
bromination of the corresponding nitrotoluene[8][9].

Diagram of Synthesis Workflow:

2-Chloro-6-nitrotoluene Reflux under p Recrystallization =
+ NBS/AIBN Inert Atmosphere Cs?lzlcii:;lilézr —— (RZ{;TOEi:Oé:;?;n) g (c.g., from Hexane G—Chlor];);il—_‘;lil;r:benzyl
in CCl4 with Light Source y Bvap or Ethanol)

Click to download full resolution via product page

General synthesis workflow for 6-Chloro-2-nitrobenzyl bromide.

Methodology:

e Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer,
dissolve 2-chloro-6-nitrotoluene (1.0 eq) in a dry, non-polar solvent such as carbon
tetrachloride (CCl4) or chlorobenzene under an inert atmosphere (e.g., nitrogen or argon).

e Initiation: Add N-Bromosuccinimide (NBS, 1.1 eq) and a radical initiator such as
azobisisobutyronitrile (AIBN, 0.05 eq) to the solution.

» Reaction: Heat the mixture to reflux (approx. 77°C for CCls) while irradiating with a tungsten
lamp or a standard heat lamp to facilitate radical initiation. Monitor the reaction progress by
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TLC or GC-MS. The reaction is typically complete within 2-4 hours.

o Workup: Once the starting material is consumed, cool the reaction mixture to room
temperature. The solid succinimide byproduct can be removed by vacuum filtration.

« |solation: Wash the filtrate with water and then with brine. Dry the organic layer over
anhydrous sodium sulfate (NazS0a), filter, and concentrate the solvent under reduced
pressure using a rotary evaporator.

 Purification: The crude product is typically a solid that can be purified by recrystallization
from a suitable solvent system, such as ethanol or hexane, to yield the pure 6-Chloro-2-
nitrobenzyl bromide.

Caging of a Carboxylic Acid (General Protocol)

This protocol describes the protection of a carboxylic acid functional group by converting it into
a 6-chloro-2-nitrobenzyl ester.

Methodology:

o Dissolution: Dissolve the carboxylic acid (1.0 eq) in a suitable aprotic solvent such as DMF
or acetonitrile.

o Deprotonation: Add a non-nucleophilic base, such as cesium carbonate (Cs2COs, 1.5 eq) or
DBU (1.2 eq), to the solution and stir at room temperature for 20-30 minutes to form the
carboxylate salt.

o Alkylation: Add a solution of 6-Chloro-2-nitrobenzyl bromide (1.1 eq) in the same solvent to
the reaction mixture.

o Reaction: Stir the reaction at room temperature. The reaction progress can be monitored by
TLC or LC-MS. Reactions are typically complete within 4-12 hours.

» Workup and Purification: Upon completion, dilute the reaction mixture with ethyl acetate and
wash sequentially with water and brine. Dry the organic layer over anhydrous Naz2SOa, filter,
and concentrate under reduced pressure. The resulting crude product can be purified by
silica gel column chromatography to yield the pure caged ester.
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Photolytic Deprotection (Uncaging Protocol)

This protocol outlines the general procedure for releasing the active molecule from its caged
form.

Methodology:

o Sample Preparation: Dissolve the purified 6-chloro-2-nitrobenzyl-caged compound in a
suitable solvent. For biological experiments, this is often an aqueous buffer (e.g., PBS, TRIS)
containing a small amount of a co-solvent like DMSO or methanol to ensure solubility. The
concentration should be optimized based on the quantum yield of the caging group and the
desired final concentration of the active molecule.

e Irradiation: Irradiate the solution with a UV light source. A medium-pressure mercury lamp
with filters to isolate the 365 nm line is commonly used[10]. Alternatively, UV LEDs with a
specific wavelength can be employed. The duration and intensity of irradiation will depend on
the concentration of the caged compound, the quantum yield, and the volume of the solution.

e Monitoring: The progress of the uncaging reaction can be monitored by HPLC or UV-Vis
spectroscopy by observing the disappearance of the caged compound's peak and the
appearance of the released substrate's peak.

o Post-Photolysis: The resulting solution contains the released active molecule, the 6-chloro-2-
nitrosobenzaldehyde byproduct, and any unreacted caged compound. For many biological
applications, this mixture is used directly. It is important to run control experiments to ensure
that the photolysis byproduct or the remaining caged compound do not interfere with the
biological system under investigation[11].

Conclusion

6-Chloro-2-nitrobenzyl bromide is a valuable, albeit not extensively characterized, member of
the photolabile protecting group family. Its utility stems from the core reactivity of the ortho-
nitrobenzyl scaffold, allowing for the light-mediated release of functional molecules. While it
shares mechanistic similarities with its more common isomers, the specific influence of the 6-
chloro substituent on its photophysical properties, such as quantum yield and absorption
maximum, requires further empirical study. The experimental protocols provided herein serve
as a robust starting point for researchers aiming to leverage this reagent for the precise
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spatiotemporal control of biological and chemical processes. As with all reactive and
photochemically active compounds, appropriate safety precautions are paramount during its
synthesis, handling, and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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